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An In-depth Technical Guide on Boron Carbide: Molar Mass and Density

Abstract
Boron carbide (B₄C) is a technologically significant ceramic material renowned for its

exceptional hardness, low density, and high thermal stability.[1] This guide provides a detailed

overview of two of its fundamental physical properties: molar mass and density. It is intended

for researchers, scientists, and professionals in materials science and related fields who

require a thorough understanding of boron carbide's characteristics. This document

summarizes key quantitative data, outlines the experimental protocols for their determination,

and presents a logical workflow for its synthesis and characterization.

Core Physical Properties
Boron carbide is a covalent material with a complex crystal structure based on B₁₂ icosahedra

linked by C-B-C chains.[1] While its ideal chemical formula is often cited as B₄C, it can exist as

a family of compounds with a range of compositions, which can influence its physical

properties.[1]

Molar Mass and Density Data
The molar mass and density of boron carbide are critical parameters for both theoretical

calculations and practical applications. The table below summarizes the typically accepted

values for B₄C.
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Property Value Unit Reference

Molar Mass 55.255 g/mol [1]

55.2547 g/mol [2]

55.3 g/mol [3]

Density 2.50 g/cm³ [1][4]

2.51 g/cm³ [5]

2.52 g/cm³ [6][7]

2.3 - 2.55 Mg/m³ [8]

Note: The variation in reported density values can be attributed to differences in stoichiometry,

porosity, and measurement techniques.

Experimental Protocols
Accurate determination of the molar mass and density of boron carbide is essential for quality

control and material specification. The following sections detail the standard methodologies

employed.

Determination of Molar Mass via Empirical Formula
The molar mass of boron carbide is calculated from its empirical formula, which can be

determined experimentally through combustion analysis.[9] This method involves the complete

combustion of a known mass of boron carbide in the presence of oxygen to form boron

trioxide (B₂O₃) and carbon dioxide (CO₂).

Experimental Procedure:

Sample Preparation: A precisely weighed sample (e.g., 1.00 g) of finely ground boron
carbide powder is placed in a combustion crucible.

Combustion: The sample is heated in a furnace under a stream of pure oxygen. The

combustion reaction is as follows: BₓCᵧ + (x + y/2)O₂ → (x/2)B₂O₃ + yCO₂
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Product Collection: The resulting gases are passed through a series of absorption traps.

Carbon dioxide is captured by a trap containing a CO₂ absorbent (e.g., soda lime), and

boron trioxide is collected separately.

Mass Analysis: The mass of the CO₂ and B₂O₃ produced is determined by weighing the

respective collection traps before and after the experiment.[9]

Stoichiometric Calculation:

The mass of carbon in the original sample is calculated from the mass of CO₂ collected.[9]

The mass of boron in the original sample is calculated from the mass of B₂O₃ collected.[9]

The masses of boron and carbon are converted to moles by dividing by their respective

atomic masses (B: ~10.81 u, C: ~12.01 u).[9]

The simplest whole-number ratio of the moles of boron to carbon is determined to

establish the empirical formula (e.g., B₄C).[9]

Molar Mass Calculation: The molar mass is calculated by summing the atomic masses of the

constituent elements according to the determined empirical formula.[10]

Determination of Density
The density of boron carbide is a measure of its mass per unit volume. The pycnometric

method is a common and accurate technique for determining the density of powdered or solid

materials.[11]

Experimental Procedure (Gas Pycnometry):

Sample Preparation: A sample of boron carbide powder is dried to remove any surface

moisture and accurately weighed.

Calibration: The volume of the empty sample chamber in the gas pycnometer is determined.

This is done by filling a reference chamber of known volume with an inert gas (typically

helium) to a certain pressure and then expanding it into the sample chamber, measuring the

resulting pressure drop.
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Sample Measurement: The weighed boron carbide sample is placed into the sample

chamber.

Analysis: The same process of gas expansion from the reference chamber to the sample

chamber is repeated. The presence of the sample reduces the available volume in the

sample chamber, resulting in a different final pressure compared to the empty chamber

measurement.

Volume Calculation: Using the principles of the ideal gas law (Boyle's Law), the volume of

the solid sample is calculated based on the pressure difference.

Density Calculation: The density (ρ) is calculated by dividing the mass of the sample by its

measured volume.

Synthesis and Characterization Workflow
The properties of boron carbide are highly dependent on its synthesis and processing

conditions. The following diagram illustrates a typical workflow for the synthesis of boron
carbide powder via the carbothermal reduction of boric acid, followed by densification and

characterization.
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Caption: Experimental workflow for boron carbide synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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